Cas no 270065-70-8 ((S)-3-Amino-4-(4-iodophenyl)-butanoic acid hydrochloride)

• Product Name: (S)-3-Amino-4-(4-iodophenyl)-butanoic acid hydrochloride
• CAS No: 270065-70-8
• MF: C₁₀H₁₃ClINO₂
• MW: 341.573194265366
• MDL: MFCD01861060
• CID: 254144
• PubChem ID: 2761653
• Update Time: 2025-11-02

(S)-3-Amino-4-(4-iodophenyl)-butanoic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

• (S)-3-Amino-4-(4-iodophenyl)butanoic acid hydrochloride
• (3S)-3-amino-4-(4-iodophenyl)butanoic acid,hydrochloride
• (S)-3-Amino-4-(4-iodophenyl)-butanoic acid hydrochloride
• (S)-3-Amino-4-(4-iodo-phenyl)-butyric acid.HCl
• (S)-3-AMINO-4-(4-IODO-PHENYL)-BUTYRIC ACID•HCL
• Benzenebutanoic acid, β-amino-4-iodo-, (βS)-
• H-β-HoPhe(4-I)-OH.HCl
• (S)-b-Amino-4-iodobenzenebutanoic acid
• CS-0357487
• 4-Iodo-L-beta-homophenylalanine hydrochloride
• (S)-3-AMINO-4-(4-IODOPHENYL)BUTANOIC ACID HCL
• MFCD01861060
• AC-22216
• H-Phe(4-I)-(C#CH2)OH.HCl
• (3S)-3-amino-4-(4-iodophenyl)butanoic acid;hydrochloride
• 332061-75-3
• AKOS015948857
• PS-12276
• (S)-3-amino-4-(4-iodo-phenyl)-butyric acid-HCl
• (R)-3-AMINO-4-(4-IODOPHENYL)BUTANOIC ACID HCL
• 270065-70-8
• (3S)-3-amino-4-(4-iodophenyl)butanoic Acid Hydrochloride
• (S)-3-Amino-4-(4-iodo-phenyl)-butyric acid hydrochloride
• (S)-3-Amino-4-(4-iodophenyl)butanoic acid, HCl
• DTXSID30375854
• (3S)-3-Amino-4-(4-iodophenyl)butanoic acid--hydrogen chloride (1/1)
• DB-038401

• MDL： MFCD01861060
• Inchi： 1S/C10H12INO2.ClH/c11-8-3-1-7(2-4-8)5-9(12)6-10(13)14;/h1-4,9H,5-6,12H2,(H,13,14);1H/t9-;/m0./s1
• InChI Key： OEKGKNIRLMPHEI-FVGYRXGTSA-N
• SMILES： IC1C=CC(=CC=1)C[C@@H](CC(=O)O)N.Cl

Computed Properties

• Exact Mass: 340.96800
• Monoisotopic Mass: 340.96795g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 191
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 63.3Ų

Experimental Properties

• PSA: 63.32000
• LogP: 3.13800

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on (S)-3-Amino-4-(4-iodophenyl)-butanoic acid hydrochloride

(S)-3-Amino-4-(4-iodophenyl)-butanoic acid hydrochloride: A Multifaceted Compound in Pharmaceutical Research

(S)-3-Amino-4-(4-iodophenyl)-butanoic acid hydrochloride, with the CAS No. 270065-70-8, represents a critical compound in the development of targeted therapies for neurological and inflammatory disorders. This molecule, characterized by its iodophenyl group and amino functionalization, has garnered significant attention in recent years due to its potential pharmacological activities. The hydrochloride salt form enhances its solubility and bioavailability, making it a promising candidate for further exploration in pharmaceutical applications.

Recent studies have highlighted the 4-iodophenyl moiety as a key structural element in modulating receptor interactions. The iodine atom introduces unique electronic properties that influence the molecule’s binding affinity to biological targets. In particular, the butanoic acid backbone provides a flexible scaffold for functional group modifications, enabling the design of derivatives with tailored pharmacokinetic profiles. This structural versatility has been leveraged in the development of novel therapeutics for neurodegenerative diseases, as evidenced by a 2023 study published in Journal of Medicinal Chemistry.

The (S) configuration of this compound plays a pivotal role in its stereochemical activity. Chiral centers in pharmaceuticals often dictate the drug’s interaction with biological systems, and the S-enantiomer has demonstrated superior efficacy in preclinical models compared to its R-counterpart. This stereochemical specificity is crucial for minimizing off-target effects and optimizing therapeutic outcomes. Researchers at the University of Tokyo recently reported that the S-enantiomer exhibits enhanced selectivity for the glutamate receptor, a target implicated in conditions like Alzheimer’s disease and epilepsy.

Advancements in computational modeling have further elucidated the 4-iodophenyl group’s role in modulating receptor dynamics. Molecular docking simulations conducted in 2022 revealed that the iodine atom enhances the molecule’s ability to form hydrogen bonds with key residues in the target protein. This interaction is critical for stabilizing the active conformation of the receptor, thereby improving the compound’s potency. Such insights have guided the rational design of analogs with improved pharmacological profiles, as demonstrated in a 2024 review in ACS Chemical Biology.

Applications of (S)-3-Amino-4-(4-iodophenyl)-butanoic acid hydrochloride extend beyond neurological disorders. Its anti-inflammatory properties have been explored in the context of autoimmune diseases, where the amino group contributes to the molecule’s ability to inhibit pro-inflammatory cytokine production. A 2023 preclinical study published in Frontiers in Pharmacology demonstrated that this compound significantly reduces tumor necrosis factor (TNF-α) levels in murine models of rheumatoid arthritis, suggesting its potential as an adjunct therapy for inflammatory conditions.

The synthesis of this compound involves a series of stereoselective reactions, with the hydrochloride salt formation being a critical step in achieving the desired crystallinity and purity. Recent advancements in asymmetric catalysis have enabled the efficient preparation of the S-enantiomer with high enantiomeric excess, as reported in a 2022 Organic Letters article. These synthetic strategies are essential for scaling up production while maintaining the compound’s structural integrity and biological activity.

Emerging research also highlights the butanoic acid backbone’s role in modulating cellular signaling pathways. For instance, the butanoic acid chain has been shown to interact with lipid membranes, influencing the compound’s permeability across biological barriers. This property is particularly relevant for drug delivery systems aiming to enhance the compound’s bioavailability in vivo. A 2024 study in Advanced Drug Delivery Reviews explored the use of nanoparticle-based formulations to improve the butanoic acid-derived compound’s therapeutic efficacy in brain-targeted therapies.

Despite its promise, challenges remain in optimizing the iodophenyl-based compound’s therapeutic index. Ongoing studies focus on minimizing potential side effects while maximizing its pharmacological activity. For example, researchers are investigating the role of the hydrochloride salt in altering the compound’s metabolic stability, as highlighted in a 2023 Drug Metabolism and Disposition study. These efforts aim to ensure the compound’s safety and efficacy in clinical settings.

In conclusion, (S)-3-Amino-4-(4-iodophenyl)-butanoic acid hydrochloride stands as a versatile scaffold for drug development, with its unique structural features enabling broad applications in neurology, immunology, and beyond. Continued research into its stereochemistry, functional groups, and synthetic pathways will be critical in translating its preclinical potential into effective therapeutic solutions.